Cas no 585-47-7 (benzene-1,3-disulfonyl chloride)

• Product Name: benzene-1,3-disulfonyl chloride
• CAS No: 585-47-7
• MF: C₆H₄Cl₂O₄S₂
• MW: 275.129557609558
• MDL: MFCD00041879
• CID: 82587
• PubChem ID: 96240
• Update Time: 2025-04-18

benzene-1,3-disulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzene-1,3-disulfonyl dichloride
• 1,3-Benzenedisulfonyl chloride
• Benzene-1,3-disulfonyl Chloride
• 1,3-Benzenedisulfonyl Dichloride
• m-Benzenedisulfonyl chloride
• m-Benzenedisulfonyl dichloride
• m-Phenylenedisulfonyl chloride
• 1,3-Benzenedisulfonyldichloride
• 3-Chlorosulfonylbenzenesulfonyl chloride
• Benzene-1,3-di(sulphonyl chloride)
• benzene-1,3-disulfonylchloride
• 1,3-benzene-disulfonyl chloride
• ALIQZUMMPOYCIS-UHFFFAOY
• benzene-1,3-disulfonyl chloride

• MDL： MFCD00041879
• Inchi： 1S/C6H4Cl2O4S2/c7-13(9,10)5-2-1-3-6(4-5)14(8,11)12/h1-4H
• InChI Key： ALIQZUMMPOYCIS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1)S(=O)(=O)Cl)(=O)=O
• BRN： 1118508

Computed Properties

• Exact Mass: 273.89300
• Monoisotopic Mass: 273.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Experimental Properties

• Density: 1.6494 (estimate)
• Melting Point: 57-60 °C (lit.)
• Boiling Point: 145°C/1mmHg(lit.)
• Flash Point: 196.7°C
• Refractive Index: 1.578
• Water Partition Coefficient: Soluble in DMSO and methanol. Reacts with water.
• PSA: 85.04000
• LogP: 3.70320
• Sensitiveness: Moisture Sensitive

benzene-1,3-disulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H317-H334
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37-42/43
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R37; R42/43
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides